Cas no 62123-49-3 (Hexanoic acid, 6-chloro-2-oxo-, propyl ester)

• Product Name: Hexanoic acid, 6-chloro-2-oxo-, propyl ester
• CAS No: 62123-49-3
• MF: C₉H₁₅ClO₃
• MW: 206.666602373123
• CID: 457234
• PubChem ID: 12252848
• Update Time: 2025-04-19

Hexanoic acid, 6-chloro-2-oxo-, propyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 6-chloro-2-oxo-, propyl ester
• propyl 6-chloro-2-oxohexanoate
• DTXSID80482527
• 62123-49-3

• Inchi： 1S/C9H15ClO3/c1-2-7-13-9(12)8(11)5-3-4-6-10/h2-7H2,1H3
• InChI Key： PGOWMANCUMPOFR-UHFFFAOYSA-N
• SMILES： ClCCCCC(C(=O)OCCC)=O

Computed Properties

• Exact Mass: 206.07105
• Monoisotopic Mass: 206.0709720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37